Cas no 941958-14-1 (4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide structure
941958-14-1 structure
Product Name:4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
CAS No:941958-14-1
MF:C18H23N5O3
MW:357.406923532486
CID:5798812
Update Time:2025-10-21

4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-8-phenyl-N-(3-propan-2-yloxypropyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
    • 4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
    • Inchi: 1S/C18H23N5O3/c1-13(2)26-12-6-9-19-16(24)15-17(25)23-11-10-22(18(23)21-20-15)14-7-4-3-5-8-14/h3-5,7-8,13H,6,9-12H2,1-2H3,(H,19,24)
    • InChI Key: BJZPMPCTODFXFM-UHFFFAOYSA-N
    • SMILES: N1=C(C(NCCCOC(C)C)=O)C(=O)N2CCN(C3=CC=CC=C3)C2=N1

4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Pricemore >>

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4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Related Literature

Additional information on 4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Recent Advances in the Study of 4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide (CAS: 941958-14-1)

The compound 4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide (CAS: 941958-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazo[1,2-c][1,2,4]triazine core, has been investigated for its role as a modulator of various biological pathways, particularly in the context of inflammation and immune response regulation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural-activity relationship (SAR) analyses have revealed that the presence of the phenyl group at the 8-position and the propan-2-yloxypropyl side chain are critical for its binding affinity to target proteins. Computational docking studies suggest that the compound interacts with key residues in the active sites of specific kinases, which may explain its observed inhibitory effects in cellular assays.

In vitro and in vivo pharmacological evaluations have demonstrated promising results. For instance, preclinical studies in murine models of autoimmune diseases have shown that 941958-14-1 significantly reduces pro-inflammatory cytokine production and attenuates disease progression. These findings highlight its potential as a lead compound for the development of novel anti-inflammatory agents. Moreover, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its therapeutic potential.

Despite these advances, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent efforts have focused on synthesizing derivatives with modified substituents to enhance specificity and reduce toxicity. Preliminary data from these derivative studies indicate improved efficacy and safety profiles, paving the way for future clinical trials.

In conclusion, 4-oxo-8-phenyl-N-3-(propan-2-yloxy)propyl-4H,6H,7H,8H-imidazo[1,2-c][1,2,4]triazine-3-carboxamide represents a promising candidate for further development in the treatment of inflammatory and immune-related disorders. Continued research into its mechanism of action and the development of optimized derivatives will be crucial for translating these findings into clinical applications.

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